Cas no 2167998-58-3 (2-bromo-2-methylpropyl 2-cyanoacetate)

• Product Name: 2-bromo-2-methylpropyl 2-cyanoacetate
• CAS No: 2167998-58-3
• MF: C₇H₁₀BrNO₂
• MW: 220.063801288605
• CID: 6003651
• PubChem ID: 165505143
• Update Time: 2025-07-18

2-bromo-2-methylpropyl 2-cyanoacetate Chemical and Physical Properties

Names and Identifiers

• 2-bromo-2-methylpropyl 2-cyanoacetate
• 2167998-58-3
• EN300-1478584

• Inchi： 1S/C7H10BrNO2/c1-7(2,8)5-11-6(10)3-4-9/h3,5H2,1-2H3
• InChI Key： WYVACUVOISYVFU-UHFFFAOYSA-N
• SMILES： BrC(C)(C)COC(CC#N)=O

Computed Properties

• Exact Mass: 218.98949g/mol
• Monoisotopic Mass: 218.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.1Ų

Additional information on 2-bromo-2-methylpropyl 2-cyanoacetate

Professional Introduction to 2-bromo-2-methylpropyl 2-cyanoacetate (CAS No. 2167998-58-3)

2-bromo-2-methylpropyl 2-cyanoacetate, with the chemical identifier CAS No. 2167998-58-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural properties, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure incorporates both bromine and cyano functional groups, making it a valuable building block for medicinal chemists and synthetic organic chemists alike.

The bromo substituent in 2-bromo-2-methylpropyl 2-cyanoacetate enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, particularly in the development of novel therapeutic agents. The cyano group, on the other hand, introduces a polar character to the molecule, influencing its solubility and interactions with biological targets. This dual functionality makes 2-bromo-2-methylpropyl 2-cyanoacetate an indispensable tool in drug discovery pipelines.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small-molecule inhibitors targeting various disease pathways. Among these, kinase inhibitors have been particularly prominent due to their efficacy in treating cancers and inflammatory diseases. The structural motif present in 2-bromo-2-methylpropyl 2-cyanoacetate aligns well with the pharmacophoric requirements of many kinase inhibitors. For instance, studies have demonstrated its utility in synthesizing allosteric modulators of protein kinases, which are known for their improved selectivity and reduced side effects compared to traditional inhibitors.

One of the most compelling applications of CAS No. 2167998-58-3 is in the synthesis of protease inhibitors. Proteases play a crucial role in numerous biological processes, including viral replication and tumor progression. By leveraging the reactivity of the bromo and cyano groups, researchers have been able to develop novel protease inhibitors with enhanced binding affinities and metabolic stability. These inhibitors are being explored as potential treatments for conditions such as HIV/AIDS and certain types of cancer.

The versatility of 2-bromo-2-methylpropyl 2-cyanoacetate extends beyond kinase and protease inhibition. Its structural framework also facilitates the synthesis of GPCR (G-protein coupled receptor) ligands, which are critical targets for drugs affecting neurotransmitter systems and metabolic pathways. Recent advances in computational chemistry have enabled the rapid screening of compounds like this for GPCR binding affinity, streamlining the drug discovery process. The incorporation of the cyano group into GPCR ligands has been shown to improve their pharmacokinetic properties, making them more suitable for clinical development.

Another emerging area where CAS No. 2167998-58-3 is making strides is in the development of antiviral agents. Viruses such as influenza and SARS-CoV-2 rely heavily on proteases for their replication cycle. By designing molecules that mimic or inhibit these viral proteases, researchers can effectively disrupt viral propagation. The unique reactivity of bromo and cyano functional groups allows for the creation of highly specific inhibitors that can target viral proteases without affecting host enzymes. This specificity is crucial for minimizing off-target effects and improving therapeutic outcomes.

The synthesis of 2-bromo-2-methylpropyl 2-cyanoacetate itself is a testament to modern synthetic methodologies. Advances in catalytic processes have enabled more efficient and sustainable routes to this intermediate, reducing waste and energy consumption. Green chemistry principles are increasingly being applied to optimize synthetic pathways, ensuring that compounds like this are produced with minimal environmental impact. Such innovations not only enhance the scalability of drug production but also align with global sustainability goals.

In conclusion, CAS No. 2167998-58-3, or 2-bromo-2-methylpropyl 2-cyanoacetate, represents a cornerstone compound in contemporary medicinal chemistry. Its unique structural features enable its use as an intermediate in synthesizing a wide range of bioactive molecules targeting various therapeutic areas. As research continues to uncover new applications for this compound, its importance in drug discovery is only set to grow.